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Compound of Interest

Compound Name:
2-Hydroxy-3-(thiophen-3-

yl)propanoic acid

Cat. No.: B13272539

Get Quote

Executive Summary
Molecule: 2-Hydroxy-3-(thiophen-3-yl)propanoic acid (also known as 3-thienyllactic acid).

CAS Registry Number: 123618-97-7 (Generic/Racemic), 88236-09-9 ((S)-isomer). Significance:

This compound serves as a critical bioisostere of Danshensu (3,4-dihydroxyphenyllactic acid)

and Phenyllactic acid. The replacement of the phenyl ring with a thiophene moiety alters

lipophilicity and metabolic stability, making it a high-value scaffold in the development of

cardiovascular therapeutics and specific enzyme inhibitors (e.g., inhibitors of hydroxyacid

dehydrogenases).

This guide details the Total Synthesis starting from commercially available 3-

thiophenecarboxaldehyde. While enzymatic resolution and diazotization of amino acids are

possible, the Erlenmeyer-Plöchl Azlactone route is selected here for its scalability, cost-

effectiveness, and robustness in a laboratory setting.

Retrosynthetic Analysis
To construct the 3-carbon backbone functionalized with a hydroxyl group and a thiophene ring,

we utilize a C2 + C1 convergent strategy.
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Target: 2-Hydroxy-3-(thiophen-3-yl)propanoic acid.

Precursor: 3-(Thiophen-3-yl)-2-oxopropanoic acid (

-keto acid).

Key Intermediate: 4-(3-Thienylmethylene)-2-methyl-5-oxazolone (Azlactone).

Starting Materials: 3-Thiophenecarboxaldehyde + N-Acetylglycine.

Reaction Pathway Diagram

3-Thiophenecarboxaldehyde

Azlactone Intermediate
(4-(3-thienylmethylene)-2-methyl-5-oxazolone)

Ac2O, NaOAc
Reflux (Perkin)

N-Acetylglycine

α-Keto Acid
(3-(thiophen-3-yl)-2-oxopropanoic acid)

3N HCl
Hydrolysis Target: 2-Hydroxy-3-(thiophen-3-yl)propanoic acid

NaBH4 (Racemic)
or LDH Enzyme (Chiral)

Click to download full resolution via product page

Caption: Step-wise synthetic pathway from aldehyde precursor to final hydroxy acid via

Erlenmeyer-Plöchl chemistry.

Experimental Protocols
Phase 1: Azlactone Formation (Erlenmeyer-Plöchl
Synthesis)
This step constructs the carbon skeleton and the

-unsaturation simultaneously.

Reagents:

3-Thiophenecarboxaldehyde (1.0 eq)

N-Acetylglycine (1.0 eq)

Sodium Acetate (anhydrous, 0.6 eq)
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Acetic Anhydride (3.0 eq)

Procedure:

In a round-bottom flask equipped with a reflux condenser and drying tube, combine 3-

thiophenecarboxaldehyde (11.2 g, 100 mmol), N-acetylglycine (11.7 g, 100 mmol), and

anhydrous sodium acetate (4.9 g, 60 mmol).

Add acetic anhydride (30 mL) to the mixture.

Heat the reaction mixture to 110°C (gentle reflux) on an oil bath for 2 hours. The mixture will

become homogeneous and then likely precipitate the yellow azlactone product.

Cool the mixture to room temperature and then to 0°C.

Add cold ethanol (20 mL) to decompose excess anhydride and maximize precipitation.

Filter the solid and wash with cold water (2 x 50 mL) and cold ethanol (1 x 20 mL).

Recrystallization: Purify the crude azlactone from ethyl acetate/hexane if necessary, though

the crude is often sufficient for hydrolysis.

Checkpoint: The product should be a yellow crystalline solid.

Mechanism:[1][2][3] Perkin condensation followed by cyclization.

Phase 2: Hydrolysis to -Keto Acid
The azlactone ring is opened and the enamide hydrolyzed to release the

-keto acid.

Reagents:

Azlactone (from Phase 1)[1]

Hydrochloric Acid (3N to 6N)

Procedure:
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Suspend the azlactone (10 g) in 3N HCl (100 mL).

Heat to reflux for 4–6 hours. The yellow solid will dissolve, and the solution will darken

slightly. Evolution of acetic acid and ammonium chloride occurs.

Monitoring: TLC (SiO2, 50:50 EtOAc:Hexane) should show disappearance of the non-polar

azlactone.

Cool the reaction mixture to room temperature.

Extraction: Extract the aqueous phase with Ethyl Acetate (3 x 50 mL).

Purification: Extract the organic layer with saturated NaHCO3 solution (3 x 50 mL) to pull the

keto-acid into the aqueous phase (leaving neutral impurities in organic).

Acidify the combined bicarbonate extracts carefully with conc. HCl to pH 1.

Re-extract the acidified aqueous phase with Ethyl Acetate (3 x 50 mL).

Dry over MgSO4, filter, and concentrate in vacuo to yield 3-(thiophen-3-yl)-2-oxopropanoic

acid as an off-white to tan solid.

Phase 3: Reduction to 2-Hydroxy-3-(thiophen-3-
yl)propanoic acid
The final step reduces the ketone to the secondary alcohol.

Reagents:

3-(thiophen-3-yl)-2-oxopropanoic acid

Sodium Borohydride (NaBH4) (0.5 eq - stoichiometric, usually 1.0 eq used for excess)

Methanol/Water solvent system

Procedure:

Dissolve the
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-keto acid (5.0 g, ~29 mmol) in Methanol (50 mL) and cool to 0°C in an ice bath.

Slowly add NaBH4 (1.1 g, 30 mmol) portion-wise over 20 minutes. Caution: Gas evolution

(H2).

Stir at 0°C for 1 hour, then allow to warm to room temperature for 1 hour.

Quench: Carefully add 1N HCl until pH ~2 to destroy excess hydride and protonate the

carboxylate.

Remove Methanol under reduced pressure.

Dilute residue with water (30 mL) and extract with Ethyl Acetate (3 x 40 mL).

Wash combined organics with brine, dry over Na2SO4, and concentrate.

Final Purification: Recrystallize from Ether/Hexane or Toluene to obtain the target hydroxy

acid.

Analytical Characterization (Data Summary)
Product: 2-Hydroxy-3-(thiophen-3-yl)propanoic acid Appearance: White to off-white

crystalline solid.
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Technique Expected Signal / Data Interpretation

1H NMR (500 MHz, DMSO-d6) 12.5 (br s, 1H) -COOH proton

7.45 (dd, 1H), 7.25 (m, 1H),

7.05 (d, 1H)

Thiophene ring protons (3-

position substitution pattern)

4.25 (dd, 1H) -proton (CH-OH)

3.05 (dd, 1H), 2.85 (dd, 1H) -protons (CH2), diastereotopic

Mass Spectrometry m/z ~171 [M-H]- Negative mode ESI

Melting Point 60–65 °C
Consistent with low MW

hydroxy acids

Note: NMR shifts are approximate based on structural analogs and search data for the 3-

thienyl isomer.

Critical Process Parameters & Troubleshooting
Enantioselectivity (Chiral Variant)
The chemical reduction described above yields a racemic product.[4] For drug development

requiring the pure (S)- or (R)- enantiomer:

Biocatalysis: Use L-Lactate Dehydrogenase (L-LDH) or D-LDH with NADH cofactor recycling

(Formate Dehydrogenase/Formate) to reduce the keto-acid. This typically yields >99% ee.[5]

Chemical Resolution: Recrystallize the racemic acid with a chiral amine (e.g., (R)-

phenylethylamine).

Diazotization: If 3-Thienylalanine is available, treat with NaNO2/H2SO4. This proceeds with

retention of configuration (double inversion mechanism) to yield the hydroxy acid.

Safety & Handling
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Thiophene Derivatives: Often possess strong, unpleasant sulfurous odors. All reactions,

especially the initial condensation and hydrolysis, must be performed in a well-ventilated

fume hood.

Sodium Borohydride: Flammable solid; releases hydrogen gas upon contact with acid or

moisture.

Waste Disposal: Aqueous waste from the thiophene steps should be treated as hazardous

chemical waste due to potential ecotoxicity of thiophenes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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